(3R)-3-Amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide

• Molecular Formula: C6H10N4OS
• Molecular Weight: 186.24 g/mol
• IUPAC Name: (3R)-3-amino-3-(4-methylthiadiazol-5-yl)propanamide
• InChI: InChI=1S/C6H10N4OS/c1-3-6(12-10-9-3)4(7)2-5(8)11/h4H,2,7H2,1H3,(H2,8,11)/t4-/m1/s1
• InChI Key: TVFCPFJSENWNIH-SCSAIBSYSA-N
• Isomeric SMILES: CC1=C(SN=N1)[C@@H](CC(=O)N)N
• Canonical SMILES: CC1=C(SN=N1)C(CC(=O)N)N

Description

(3R)-3-Amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide ( 1844153-95-2) is a chiral small-molecule building block with the molecular formula C 6 H 10 N 4 OS and a molecular weight of 186.24 g/mol . This compound features a stereospecific (R)-configuration at the 3-amino center, conjugated with a 4-methyl-1,2,3-thiadiazole heterocycle and a terminal primary amide group. Its distinct structure, characterized by the SMILES notation O=C(N)C C@@H C1=C(C)N= , provides multiple hydrogen bond donor and acceptor sites, making it a valuable intermediate in medicinal chemistry and drug discovery research . The 1,2,3-thiadiazole scaffold present in this compound is a privileged structure in agrochemical and pharmaceutical research. This moiety is known for its diverse biological activities, as seen in related compounds like the biostimulant MTU (1-(2-methoxyethyl)-3-(1,2,3-thiadiazol-5-yl)urea), which functions by modulating phytochrome activity and cytokinin receptors . Similarly, the structural motif makes (3R)-3-Amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide particularly relevant for investigating enzyme inhibition pathways, including potential protease targets. This compound is offered with a purity of ≥95% and is intended for research applications only . It is suitable for investigating viral protease inhibition mechanisms, building on established research into compounds that target essential viral enzymes like 3-chymotrypsin-like protease (3CL pro ), a key protein expressed by SARS-Coronavirus-2 that regulates viral replication . Researchers may also employ this chiral aminopropanamide derivative as a synthetic intermediate for developing antimicrobial agents, similar to alpha-amino amide derivatives investigated as LpxC inhibitors against Gram-negative pathogens such as *Pseudomonas aeruginosa . Handling Note:** This product is designed for scientific research purposes only. Under no circumstances is it provided for diagnostic, therapeutic, animal, or personal utilization. Researchers should consult the safety data sheet prior to use and adhere to all appropriate laboratory safety protocols .

Preparation Methods

Construction of the 1,2,3-Thiadiazole Ring

The 1,2,3-thiadiazole ring system is typically synthesized via cyclization reactions involving thiosemicarbazides or related sulfur- and nitrogen-containing precursors.

• General approach: Cyclocondensation of thiosemicarbazide derivatives with α-haloketones or α-haloesters to form the thiadiazole ring.
• Specific substitution: Introduction of the 4-methyl substituent can be achieved by using methyl-substituted precursors or via selective methylation post-ring formation.

Introduction of the 3-Amino-3-propanamide Side Chain

There are two main synthetic routes to introduce the 3-amino-3-propanamide moiety:

• Route A: Amide formation followed by amination

  • Starting from a 3-substituted propanoic acid or ester, the amide bond is formed with ammonia or an amine source.
  • The amino group at the 3-position can be introduced via nucleophilic substitution or reductive amination.

• Route B: Direct ring-opening and cyclization methods

  • Using cyclic imides or succinimide derivatives as intermediates, nucleophilic ring opening with amines followed by cyclocondensation can yield the amino-propanamide structure.
  • Microwave-assisted one-pot synthesis has been reported to facilitate ring opening and cyclization efficiently (see Section 3).

Stereochemical Control at the 3-Position

• The (3R) stereochemistry is typically controlled by:
  • Using chiral starting materials or chiral auxiliaries.
  • Employing asymmetric synthesis techniques such as chiral catalysts or resolution methods.
• Protection-deprotection strategies may be employed to maintain stereochemical integrity during multi-step synthesis.

Literature-Reported Synthetic Routes and Research Findings

Nucleophilic Ring Opening and Cyclocondensation (Related Analogues)

• A study on the synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides demonstrated a method involving nucleophilic ring opening of N-guanidinosuccinimide with amines, followed by cyclocondensation to form the heterocyclic ring and propanamide side chain in one pot under microwave irradiation. This approach is efficient and may be adapted for thiadiazole analogs by substituting the heterocycle precursor accordingly.

Thiadiazole Ring Formation

• The 1,2,3-thiadiazole ring is commonly prepared by cyclization of thiosemicarbazides with α-haloketones or via oxidative cyclization of hydrazine derivatives with sulfur sources.
• Methyl substitution at the 4-position can be introduced by starting with 4-methyl-substituted precursors or by selective methylation using methyl iodide or similar reagents under basic conditions.

Example Synthetic Scheme (Hypothetical Adaptation)

Step	Reaction Type	Reagents/Conditions	Outcome
1	Thiadiazole ring formation	4-methylthiosemicarbazide + α-haloketone, reflux in ethanol	Formation of 4-methyl-1,2,3-thiadiazole intermediate
2	Side chain introduction	Reaction with chiral 3-amino-propanoic acid derivative, EDC/HOBt coupling	Formation of amide bond with (3R) stereochemistry
3	Deprotection and purification	Acid/base treatment, chromatography	Pure (3R)-3-amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide

Data Table: Key Properties Relevant to Synthesis

Property	Value	Source/Notes
Molecular Formula	C7H11N4OS	Calculated based on structure
Molecular Weight	~189.25 g/mol	Estimated
Chiral Center Configuration	(3R)	Requires stereoselective synthesis
Solubility	Moderate in polar solvents	Typical for amide-thiadiazole compounds
Stability	Stable under neutral pH	Sensitive to strong acids/bases

Summary and Recommendations

• The preparation of (3R)-3-Amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide involves multi-step organic synthesis centered on thiadiazole ring construction and stereoselective amide bond formation.
• Microwave-assisted one-pot methods combining nucleophilic ring opening and cyclocondensation offer efficient synthetic routes and may be adapted for this compound.
• Use of chiral starting materials or asymmetric synthesis techniques is critical to obtain the (3R) enantiomer.
• Further optimization of reaction conditions, purification, and stereocontrol is advised based on the specific laboratory setup and scale.

Chemical Reactions Analysis

Types of Reactions

(3R)-3-Amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The amino group can participate in nucleophilic substitution reactions with electrophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents under controlled temperatures.

Substitution: Electrophiles such as alkyl halides, acyl chlorides, and other reagents under appropriate solvent conditions.

Major Products Formed

Oxidation: Formation of oxidized derivatives such as sulfoxides or sulfones.

Reduction: Formation of reduced derivatives such as amines or alcohols.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

(3R)-3-Amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide has several scientific research applications, including:

Medicinal Chemistry: The compound is studied for its potential as a pharmacophore in drug design and development.

Biology: It is used in biological studies to understand its interactions with biological targets.

Medicine: The compound is investigated for its potential therapeutic effects in treating various diseases.

Industry: It is used in the synthesis of other chemical compounds and materials.

Mechanism of Action

The mechanism of action of (3R)-3-Amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

To contextualize its properties, we compare it with structurally related heterocyclic compounds (Table 1).

Table 1: Comparative Analysis of (3R)-3-Amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide and Analogues

Compound Name	Core Structure	Key Substituents	Synthesis Method	Reported Bioactivity
(3R)-3-Amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide	1,2,3-Thiadiazole	4-Methyl, 5-aminopropanamide	Not explicitly reported	Hypothesized antimicrobial/anticancer (inferred from class)
(2R,3R,4S,5R,6R)-2-(acetoxymethyl)-6-((5-amino-1,3,4-thiadiazol-2-yl)thio)tetrahydro-2H-pyran-3,4,5-triyltriacetate ()	1,3,4-Thiadiazole	5-Amino, 2-thio-linked pyran	Nucleophilic substitution (NaOH, acetone)	Glycosidase inhibition (reported)
5-Amino-3-hydroxy-1H-pyrazol-1-yl)(2,4-diamino-3-cyanothiophene-5-yl)methanone ()	Thiophene + Pyrazole	2,4-Diamino-3-cyano, 5-methanone	Condensation (malononitrile, sulfur)	Antiviral/antifungal (reported)

Key Observations:

Core Heterocycle Differences :

• The 1,2,3-thiadiazole in the target compound differs from 1,3,4-thiadiazole () in nitrogen-sulfur atom positioning. This alters electronic properties: 1,2,3-thiadiazoles are more electron-deficient, favoring electrophilic reactions, whereas 1,3,4-thiadiazoles exhibit balanced electron distribution, enhancing stability in aqueous media .
• Thiophene derivatives () lack sulfur in the ring but possess conjugated π-systems, enabling interactions with DNA or proteins via intercalation or hydrogen bonding .

Aminopropanamide at position 5 introduces hydrogen-bonding capacity, contrasting with the thio-linked pyran in , which prioritizes steric bulk for enzyme inhibition .

Synthetic Routes: employs nucleophilic substitution (NaOH-mediated thiol addition), a method adaptable to the target compound if reactive leaving groups (e.g., halides) are present.

Research Findings and Limitations

Bioactivity Trends:

• 1,3,4-Thiadiazoles () show glycosidase inhibition due to structural mimicry of carbohydrate substrates .
• Thiophene-pyrazole hybrids () exhibit broad-spectrum antifungal activity, attributed to the cyano group’s electrophilicity disrupting fungal cell membranes .
• The methyl and amide groups in the target compound may enhance target binding compared to simpler analogues.

Data Gaps:

• No direct pharmacological data exists for (3R)-3-Amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide.
• Comparative studies on stereoisomers (e.g., 3R vs. 3S) are absent but critical given the compound’s chirality.

Biological Activity

(3R)-3-Amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide, also known by its CAS number 1844153-95-2, is a compound of significant interest due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

• Molecular Formula : C₆H₁₀N₄OS
• Molecular Weight : 186.23 g/mol
• IUPAC Name : (3R)-3-amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide

Biological Activity Overview

The biological activity of (3R)-3-amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide has been investigated in various studies. Its structural features suggest potential interactions with biological targets that could lead to therapeutic applications.

Antiviral Activity

Recent research indicates that thiadiazole derivatives exhibit antiviral properties. For instance, compounds containing the thiadiazole moiety have shown effectiveness against several viruses, including HIV and the tobacco mosaic virus (TMV). The EC50 values for these compounds often range in the micromolar concentrations, indicating their potency in inhibiting viral replication.

Compound	Virus Target	EC50 (μM)	Reference
Thiadiazole Derivative A	TMV	30.57 ± 3.11
Thiadiazole Derivative B	HIV	0.35
(3R)-3-Amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide	TBD	TBD	TBD

The mechanism by which (3R)-3-amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide exerts its biological effects is not fully elucidated. However, compounds with similar structures have been noted to inhibit key viral enzymes or interfere with viral entry into host cells. The presence of the thiadiazole ring is crucial for these interactions.

Case Studies and Research Findings

• In Vitro Studies :
  • A study demonstrated that thiadiazole derivatives could inhibit the activity of RNA polymerase in viruses like HCV and TMV. The derivatives exhibited IC50 values ranging from 31.9 μM to 32.2 μM against HCV NS5B .
• Cytotoxicity Assessment :
  • Cytotoxicity tests revealed that while some thiadiazole compounds are effective against viruses, they also exhibit varying degrees of cytotoxicity in human cell lines. The therapeutic index (CC50/EC50) is an important metric for assessing the safety and efficacy of these compounds .

Q & A

What synthetic strategies are effective for achieving high enantiomeric purity in the (3R)-configured propanamide backbone?

Methodological Answer:
Enantioselective synthesis of the (3R)-configuration requires chiral auxiliaries or catalysts. For example, asymmetric hydrogenation or enzymatic resolution can be employed to control stereochemistry. Evidence from thiazole-triazole hybrid syntheses (e.g., using chiral amines or transition-metal catalysts in and ) suggests that maintaining anhydrous conditions and low temperatures (e.g., 0–5°C) during coupling reactions minimizes racemization. Post-synthesis, chiral HPLC or polarimetry should validate enantiomeric excess (≥98%) .

How can researchers address discrepancies between NMR spectral data and computational predictions for the thiadiazole ring’s tautomeric forms?

Methodological Answer:
The 1,2,3-thiadiazole ring exhibits tautomerism, leading to variable $^1H$- and $^{13}C$-NMR signals. To resolve contradictions:

• Perform variable-temperature NMR (VT-NMR) to observe dynamic equilibria between tautomers.
• Compare experimental data with density functional theory (DFT)-calculated chemical shifts (e.g., using Gaussian 16 with B3LYP/6-311+G(d,p) basis sets).
• Cross-validate with $^1H$-$^{15}N$ HMBC to confirm nitrogen hybridization states, as demonstrated in thiazole-triazole hybrids ().

What reaction conditions optimize the coupling of 4-methyl-1,2,3-thiadiazole-5-carboxylic acid derivatives with propanamide precursors?

Methodological Answer:
Coupling efficiency depends on:

• Activation agents : Use HATU or EDCI/HOBt for carbodiimide-mediated amidation, achieving yields >85% ().
• Solvent polarity : Polar aprotic solvents (DMF or DMSO) enhance solubility of thiadiazole intermediates.
• pH control : Maintain pH 7–8 with DIEA to prevent thiadiazole ring decomposition. Kinetic monitoring via TLC or LC-MS is critical to terminate reactions at >90% conversion .

How should researchers design stability studies to evaluate hydrolytic degradation of the thiadiazole moiety under physiological conditions?

Methodological Answer:

• Accelerated stability testing : Incubate the compound in phosphate-buffered saline (PBS, pH 7.4) at 37°C for 14 days.
• Analytical endpoints : Monitor degradation via UPLC-MS/MS, focusing on mass fragments indicative of thiadiazole ring cleavage (e.g., m/z 117 for 4-methyl-1,2,3-thiadiazole).
• Kinetic modeling : Use pseudo-first-order kinetics to estimate half-life ($t_{1/2}$) and activation energy ($E_a$) for hydrolysis, as applied in triazole-thiadiazine stability studies ( ).

What in vitro assays are suitable for assessing the compound’s inhibitory activity against cysteine proteases, and how can false positives be mitigated?

Methodological Answer:

• Enzyme inhibition assays : Use fluorogenic substrates (e.g., Z-Phe-Arg-AMC for cathepsin B/L) in 96-well plates. Measure IC$_{50}$ values under reducing conditions (1 mM DTT).
• Control for nonspecific binding : Include heat-inactivated enzymes and thiol-scavengers (e.g., iodoacetamide) to exclude artifacts.
• Docking validation : Compare inhibition data with AutoDock Vina-predicted binding poses (e.g., hydrogen bonding with catalytic Cys25 in papain-like proteases) ( ).

How can contradictory cytotoxicity data between 2D monolayer vs. 3D tumor spheroid models be analyzed?

Methodological Answer:

• 3D spheroid penetration assay : Quantify intracellular accumulation via LC-MS after 24h exposure. Poor penetration in 3D models often explains reduced efficacy.
• Microenvironment factors : Adjust assays for hypoxia (1% O$_2$) and ECM components (collagen I) to mimic in vivo conditions.
• Data normalization : Express IC$_{50}$ relative to spheroid volume (calculated via ImageJ) instead of cell count, as done in triazolothiadiazole anticancer studies ( ).

What computational methods are recommended to predict metabolic sites in the thiadiazole-propanamide scaffold?

Methodological Answer:

• Site of metabolism (SOM) prediction : Use Schrödinger’s Xenosite or StarDrop’s P450 module to identify vulnerable positions (e.g., thiadiazole S-atom for CYP3A4 oxidation).
• Metabolite validation : Compare in silico results with in vitro microsomal incubation data (rat/human liver microsomes + NADPH).
• Structural alerts : Apply DEREK Nexus to flag thiadiazole-related hepatotoxicity risks, as seen in thiazole-triazole derivatives ().